Cas no 2228708-68-5 (tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate
• CAS No: 2228708-68-5
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6233532
• PubChem ID: 123230164
• Update Time: 2025-10-28

tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate
• tert-butyl N-[4-(4-bromophenyl)-1-oxobutan-2-yl]carbamate
• EN300-1887998
• 2228708-68-5

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(19)17-13(10-18)9-6-11-4-7-12(16)8-5-11/h4-5,7-8,10,13H,6,9H2,1-3H3,(H,17,19)
• InChI Key： VCQDKDFPRCGHHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate

Introduction to tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate (CAS No. 2228708-68-5)

tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate (CAS No. 2228708-68-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate moiety, and a brominated phenyl ring. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate can be represented as follows: the tert-butyl group provides steric protection, while the carbamate functionality offers a versatile handle for further chemical modifications. The presence of the brominated phenyl ring introduces halogen substituents that can be used for cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

In the context of pharmaceutical research, tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate has been explored as a potential intermediate in the development of new drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of brominated phenyl derivatives in the design of potent inhibitors for specific enzymes involved in cancer progression.

The synthesis of tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate typically involves multi-step reactions that ensure high yields and purity. One common synthetic route involves the reaction of 4-bromophenacyl bromide with tert-butyl carbamate in the presence of a base, followed by reduction and subsequent functionalization steps. This approach allows for the precise control of stereochemistry and regiochemistry, which are crucial for achieving the desired biological activity.

In addition to its role as an intermediate, tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate has also been studied for its potential use in materials science. The presence of the bromine atom makes it an attractive candidate for polymerization reactions, where it can serve as a cross-linking agent or a functional monomer. This versatility has led to its exploration in the development of novel polymers with tailored properties for applications in electronics and biomedicine.

The physical and chemical properties of tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its identity and purity.

Safety considerations are an important aspect when handling tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks. This includes gloves, safety goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, tert-butyl N-4-(4-bromophenyl)-1-oxobutan-2-ylcarbamate (CAS No. 2228708-68-5) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.